Cas no 2770359-10-7 (2-(3-Nitrophenyl)piperidine hydrochloride)

• Product Name: 2-(3-Nitrophenyl)piperidine hydrochloride
• CAS No: 2770359-10-7
• MF: C₁₁H₁₅ClN₂O₂
• MW: 242.702001810074
• CID: 6471780
• PubChem ID: 165479897
• Update Time: 2025-05-26

2-(3-Nitrophenyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2770359-10-7
• EN300-37403112
• 2-(3-nitrophenyl)piperidine hydrochloride
• 2-(3-Nitrophenyl)piperidine hydrochloride

• Inchi： 1S/C11H14N2O2.ClH/c14-13(15)10-5-3-4-9(8-10)11-6-1-2-7-12-11;/h3-5,8,11-12H,1-2,6-7H2;1H
• InChI Key： XPMHYIPKENCQPK-UHFFFAOYSA-N
• SMILES： Cl.[O-][N+](C1=CC=CC(=C1)C1CCCCN1)=O

Computed Properties

• Exact Mass: 242.0822054g/mol
• Monoisotopic Mass: 242.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.8Ų

Additional information on 2-(3-Nitrophenyl)piperidine hydrochloride

2-(3-Nitrophenyl)piperidine hydrochloride (CAS No. 2770359-10-7): A Comprehensive Overview

The compound 2-(3-Nitrophenyl)piperidine hydrochloride (CAS No. 2770359-10-7) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of piperidine, a six-membered cyclic amine, with a nitrophenyl group attached at the 3-position of the phenyl ring. The hydrochloride salt form indicates that it exists as a protonated amine complexed with a chloride ion. This compound is notable for its unique structural features, which make it a valuable tool in various research and industrial applications.

Recent studies have highlighted the potential of 2-(3-Nitrophenyl)piperidine hydrochloride in drug discovery and development. The presence of the nitrophenyl group introduces electron-withdrawing effects, which can influence the compound's electronic properties and reactivity. This makes it an attractive candidate for exploring interactions with biological systems, particularly in the context of enzyme inhibition and receptor binding studies. Researchers have reported that this compound exhibits promising activity in preclinical models, suggesting its potential as a lead compound for therapeutic agents targeting specific diseases.

In addition to its pharmacological applications, 2-(3-Nitrophenyl)piperidine hydrochloride has been explored for its role in materials science. The piperidine ring system is known for its versatility in forming supramolecular assemblies and self-assembled structures. By incorporating the nitrophenyl group, researchers have demonstrated that this compound can serve as a building block for constructing advanced materials with tailored properties, such as stimuli-responsive polymers and functional coatings. These findings underscore the importance of this compound in advancing material innovation.

The synthesis of 2-(3-Nitrophenyl)piperidine hydrochloride involves a multi-step process that typically begins with the preparation of the corresponding piperidine derivative. Recent advancements in synthetic methodologies have enabled more efficient and scalable routes for producing this compound. For instance, researchers have employed catalytic asymmetric synthesis to achieve high enantiomeric excess, which is crucial for applications requiring enantioselective properties. Furthermore, the use of green chemistry principles has been emphasized to minimize environmental impact during the synthesis process.

From an analytical perspective, 2-(3-Nitrophenyl)piperidine hydrochloride has been extensively characterized using modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into its molecular structure, conformational flexibility, and solid-state properties. Such information is invaluable for understanding its behavior in different chemical and biological environments.

Looking ahead, the future of 2-(3-Nitrophenyl)piperidine hydrochloride lies in its continued exploration across diverse scientific domains. Ongoing research aims to uncover new functional applications, optimize its synthesis pathways, and elucidate its interaction mechanisms with biological systems. As our understanding of this compound deepens, it is anticipated that it will play an increasingly important role in driving innovation across multiple disciplines.